Cas no 51315-70-9 (1H-Indole, 2,3-dihydro-2-methyl-1-[(4-methylphenyl)sulfonyl]-)

• Product name: 1H-Indole, 2,3-dihydro-2-methyl-1-[(4-methylphenyl)sulfonyl]-
• CAS No: 51315-70-9
• MF: C₁₆H₁₇NO₂S
• MW: 287.37668299675
• CID: 1572187

1H-Indole, 2,3-dihydro-2-methyl-1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 2,3-dihydro-2-methyl-1-[(4-methylphenyl)sulfonyl]-

• Inchi： 1S/C16H17NO2S/c1-12-7-9-15(10-8-12)20(18,19)17-13(2)11-14-5-3-4-6-16(14)17/h3-10,13H,11H2,1-2H3
• InChI Key： ATKRMENXGNZBKM-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C)C=C2)(=O)=O)C2=C(C=CC=C2)CC1C

Computed Properties

• Exact Mass: 287.09811

Experimental Properties

• Density: 1.232±0.06 g/cm3(Predicted)
• Melting Point: 63-64 °C
• Boiling Point: 428.5±48.0 °C(Predicted)
• PSA: 37.38
• pka: -1.56±0.40(Predicted)